3-fluoro-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H14FN5O2S/c1-11-5-7-13(8-6-11)21-15(18-19-20-21)10-17-24(22,23)14-4-2-3-12(16)9-14/h2-9,17H,10H2,1H3
• InChI Key: OCUCQKMFJWTJOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C15H14FN5O2S
• Molecular Weight: 347.4 g/mol

Description

3-fluoro-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide compounds and is used as a tool compound in chemical biology research. In

Scientific Research Applications

Synthesis and Biological Evaluation

• Cyclooxygenase-2 Inhibitors : A study highlighted the synthesis of 1,5-diarylpyrazoles with substituted benzenesulfonamide moieties, evaluating their cyclooxygenase (COX-1/COX-2) inhibitory activities. It was found that fluorine substitution on the benzenesulfonamide moiety enhances selectivity and potency for COX-2 inhibition, indicating potential for anti-inflammatory applications (M. Pal et al., 2003).

• Photodynamic Therapy for Cancer : Another study synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivative groups, exhibiting high singlet oxygen quantum yield suitable for Type II photodynamic therapy mechanisms in cancer treatment (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).

Structural Analysis and Chemical Properties

• Hydrogen-bonding Patterns : Research on the hydrogen-bonding patterns in benzenesulfonamide derivatives revealed the importance of intermolecular interactions in stabilizing crystal structures, which is critical for understanding the compound's reactivity and interaction with biological molecules (A. Subashini et al., 2007).

• Enantioselective Fluorination : The development of a sterically demanding electrophilic fluorinating reagent, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI), highlights the application of benzenesulfonamide derivatives in achieving high enantioselectivity in fluorination reactions, useful in the synthesis of pharmaceuticals (H. Yasui et al., 2011).

Molecular Docking and Bioassay Studies

• Cyclooxygenase-2 Inhibitor Development : A compound incorporating the benzenesulfonamide moiety demonstrated potential as a cyclooxygenase-2 inhibitor through molecular docking and bioassay studies, presenting a new lead structure for developing COX-2 specific inhibitors (B. Al-Hourani et al., 2016).

Photophysical and Photochemical Properties

• Fluorophores for Zinc(II) Detection : Fluorophores based on benzenesulfonamide derivatives have been synthesized and studied for their application in the detection of Zinc(II) ions, important for intracellular Zn2+ studies. This research provides insight into the factors affecting fluorescence, which is crucial for developing sensitive and selective fluorescent probes (M. Kimber et al., 2001).